1-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)urea
Description
1-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)urea is a useful research compound. Its molecular formula is C16H17N5O2S2 and its molecular weight is 375.47. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal and Antimicrobial Applications
Compounds structurally related to the specified chemical have demonstrated significant potential in antifungal and antimicrobial applications. For instance, derivatives of 1,3,4-oxadiazolo[3,2-a]-s-triazine showed notable fungitoxic action against pathogens like A. niger and F. oxyporum, suggesting their utility in agricultural and food chemistry to protect crops from fungal diseases (Mishra, Singh, & Wahab, 2000).
Corrosion Inhibition
Research on 1,3,5-triazinyl urea derivatives has highlighted their efficiency as corrosion inhibitors for mild steel in acidic environments. These compounds form a protective layer on the metal surface, significantly reducing corrosion rates. This application is crucial in industrial settings where metal durability is of paramount importance (Mistry, Patel, Patel, & Jauhari, 2011).
Synthesis of Heterocycles
The compound's structural motif is instrumental in synthesizing various heterocyclic compounds, which are a cornerstone in the development of pharmaceuticals and agrochemicals. For example, research on synthesizing novel heterocycles carrying triazole derivatives has shown that these compounds can be obtained using green methods, highlighting an environmentally friendly approach to synthesizing complex molecules (Dawle, Mathapati, Bondge, & Momin, 2012).
Nonlinear Optical Properties
Research into the nonlinear optical (NLO) properties of related compounds, such as 4-amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione, has revealed that these molecules exhibit significant NLO behaviors. These properties are essential for applications in optical switching and computing, where materials with high NLO responses are sought after (Nadeem et al., 2017).
properties
IUPAC Name |
1-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-3-thiophen-2-ylurea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S2/c22-15(18-13-4-2-10-25-13)17-7-8-20-16(23)21(11-5-6-11)14(19-20)12-3-1-9-24-12/h1-4,9-11H,5-8H2,(H2,17,18,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEVOXTXSBFEYFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(=NN(C2=O)CCNC(=O)NC3=CC=CS3)C4=CC=CS4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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